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Compound of Interest

Compound Name: Potassium formate

CAS No.: 590-29-4

Cat. No.: B036186

Get Quote

Potassium formate (CHKO₂), the potassium salt of formic acid, is a white, hygroscopic

crystalline solid known for its exceptional solubility in water.[1][2] This property allows for the

creation of high-density, low-viscosity aqueous solutions, often referred to as brines.[1][3][4]

While many salts are water-soluble, potassium formate distinguishes itself through its

profound ability to depress the freezing point of water, enabling its use in demanding

applications that operate at extremely low temperatures.[1][5] Its utility is found in diverse

sectors, including as a high-performance, environmentally-friendly deicing agent for airport

runways, an efficient secondary refrigerant or heat transfer fluid, and a critical component in

high-density drilling fluids for the oil and gas industry.[5][6]

This guide provides a detailed exploration of the solubility and phase behavior of potassium
formate-water systems at low temperatures. We will delve into the physicochemical principles

governing its effectiveness, present quantitative solubility data, outline a robust experimental

methodology for its determination, and discuss the practical implications for researchers and

drug development professionals who may encounter its use in freeze-drying (lyophilization) or

low-temperature reaction chemistry.
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Physicochemical Principles: Freezing Point
Depression and the Eutectic System
The remarkable efficacy of potassium formate as a freezing point depressant stems from its

nature as a salt. When dissolved in water, it dissociates into potassium (K⁺) and formate

(HCOO⁻) ions.[1] These ions interfere with the hydrogen bonding network between water

molecules, disrupting the formation of the ordered crystalline structure of ice.[1] To freeze, the

water molecules must overcome this ionic interference, which requires a lower temperature

than the standard 0°C.

The relationship between the concentration of potassium formate and the freezing point of the

solution is not linear. As the concentration of potassium formate increases from zero, the

freezing point of the solution steadily drops. This continues until the solution reaches its

eutectic point, which is the specific concentration at which the lowest possible freezing

temperature is achieved. At this point, the solution becomes saturated, and upon further

cooling, both water (as ice) and potassium formate salt will crystallize out of the solution

simultaneously. A study of the phase equilibria in the potassium formate-water binary system

has been conducted over a wide temperature range, from -70°C to +170°C, to precisely

establish these characteristics.[7] This study also identified the formation of a crystalline

hydrate, КНСОО·H₂O, which melts incongruously at -9.2°C.[7]

Below is a conceptual diagram illustrating how potassium formate ions disrupt the formation

of the ice lattice.
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Caption: Ionic Disruption of Water's Hydrogen Bonding Network.

Quantitative Solubility and Freezing Point Data
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The high solubility of potassium formate is evident across a range of temperatures. At room

temperature, solutions can reach concentrations up to 75% by weight.[5] This exceptional

solubility is directly responsible for the significant freezing point depression observed. The table

below summarizes key data points for the potassium formate-water system at low

temperatures.

Temperature
(°C)

Concentration
(% by weight)

Solubility (g /
100 mL H₂O)

State / Event Reference(s)

25 ~77% ~331
Saturated

Solution
[8]

18 ~76.8% -
Saturated

Solution
[9]

0 ~24.7% 32.8 Solubility Limit [3][8]

-9.2 - -

Incongruous

melting of

hydrate

(КНСОО·H₂O)

[7]

~ -60 ~52% -

Eutectic Point /

Minimum

Freezing

Temperature

[8]

~ -60 55% - Remains liquid [3]

Note: The eutectic point represents the lowest freezing temperature achievable for the

potassium formate-water system. Solutions with approximately 52% potassium formate by

weight can remain liquid down to -60°C.[8]

Experimental Protocol: Determination of Low-
Temperature Solubility via the Visual-Polythermal
Method
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To empirically determine the solubility curve (liquidus line) of potassium formate at sub-zero

temperatures, the visual-polythermal method is a robust and direct approach.[7] This method

involves observing the temperature of crystallization (saturation temperature) for solutions of

known concentrations.

I. Materials and Equipment
Anhydrous Potassium Formate (≥99% purity)

Deionized or Distilled Water

Jacketed glass test cell with a magnetic stirrer

Programmable circulating cryostat (cooling bath) capable of reaching at least -70°C

Calibrated digital thermometer with a precision of ±0.1°C

Analytical balance (±0.001 g)

II. Step-by-Step Methodology
Preparation of Stock Solutions: Prepare a series of potassium formate-water solutions with

varying weight percentages (e.g., 10%, 20%, 30%, 40%, 50%, 55% wt/wt). Accurately weigh

both the potassium formate and water for each sample. Ensure the salt is fully dissolved,

warming gently if necessary, before allowing the solution to return to room temperature.

Sample Loading: Place a known volume (e.g., 10 mL) of a prepared solution into the

jacketed glass test cell. Insert the magnetic stir bar and the calibrated thermometer, ensuring

the thermometer bulb is fully immersed in the solution but not touching the vessel walls.

Controlled Cooling: Connect the test cell to the circulating cryostat. Begin stirring the solution

at a constant, moderate speed. This is critical to ensure thermal homogeneity and to

minimize supercooling.

Initiate Cooling Ramp: Program the cryostat to cool at a slow, controlled rate (e.g.,

0.5°C/minute). A slow ramp is essential for accurately identifying the temperature of initial

crystal formation.
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Visual Observation: Continuously and carefully observe the solution for the first appearance

of solid crystals. The solution will turn from clear to faintly cloudy or opalescent. A laser beam

passed through the sample can aid in detecting the initial scattering from the first crystals.

Record Saturation Temperature (T_sat): The moment the first crystals are observed,

immediately record the temperature from the digital thermometer. This temperature is the

saturation temperature for that specific concentration.

Heating and Dissolution: To confirm the measurement, slowly raise the temperature of the

bath until the crystals completely redissolve. The temperature of complete dissolution should

closely match the observed T_sat.

Repeat for All Concentrations: Repeat steps 2 through 7 for each of the prepared stock

solutions.

Data Analysis: Plot the recorded saturation temperatures (T_sat) on the y-axis against the

corresponding potassium formate concentration (wt%) on the x-axis. The resulting curve

represents the solubility limit or liquidus line of the phase diagram for the tested

concentration range.

The following diagram outlines this experimental workflow.
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Caption: Workflow for the Visual-Polythermal Method.
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Implications for Research and Industry
The profound low-temperature solubility of potassium formate underpins its utility in several

critical applications:

Deicing: As a deicing agent, particularly for airports, potassium formate solutions can be

applied to surfaces at very low temperatures and remain effective.[1][10] Their ability to stay

liquid down to -60°C means they can melt existing ice and prevent new ice from forming in

severe winter conditions, offering a significant advantage over traditional chloride salts.[5][8]

Heat Transfer Fluids: In secondary loop refrigeration and industrial cooling systems,

potassium formate brines serve as highly efficient heat transfer fluids.[1][6] Their low

freezing point prevents the coolant from freezing within the system, while their low viscosity

compared to glycols reduces pumping energy requirements, leading to more efficient

operation.[1][11]

Drilling and Completion Fluids: In the oil and gas industry, high-density potassium formate
brines are used to control downhole pressure.[1][5] Their ability to remain as a solids-free

liquid at various temperatures prevents formation damage that can be caused by solid

weighting agents.[12]

For laboratory professionals, understanding this solubility behavior is crucial when using

potassium formate as a buffer or reagent in low-temperature chemical synthesis or when

considering its potential as an excipient in formulations requiring freeze-drying, where

controlling crystallization is paramount.

Conclusion
Potassium formate's exceptional solubility in water at low temperatures is a direct result of

fundamental physicochemical principles, namely freezing point depression and the formation of

a deep eutectic system. The ability to form solutions that remain liquid at temperatures as low

as -60°C makes it an invaluable compound for specialized industrial and research applications.

The experimental determination of its solubility curve via methods like the visual-polythermal

technique provides the critical data needed to optimize its use, ensuring efficiency and safety in

sub-zero operating environments.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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